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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)prop-1-yne

CAS No.: 31995-08-1

Cat. No.: B1602087

Get Quote

The preparation of 3-(2-Methoxyethoxy)prop-1-yne is most effectively achieved via the

Williamson ether synthesis, a classic and reliable method for forming ethers.[3] This reaction

proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The strategy

involves two primary stages:

Alkoxide Formation: The hydroxyl proton of 2-methoxyethanol is abstracted by a strong base

to form a potent nucleophile, the 2-methoxyethoxide anion.

Nucleophilic Attack: The newly formed alkoxide attacks an electrophilic propargyl halide,

displacing the halide leaving group to form the desired ether product.

This method is highly effective because it utilizes a primary alkyl halide (propargyl bromide),

which is sterically unhindered and thus highly susceptible to the backside attack characteristic

of an SN2 reaction, minimizing the potential for competing elimination (E2) side reactions.[4][5]

Reaction Mechanism
The core of this synthesis is the SN2 reaction pathway. A strong base, typically sodium hydride

(NaH), deprotonates the 2-methoxyethanol. The resulting sodium 2-methoxyethoxide then acts
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as the nucleophile, attacking the carbon atom of propargyl bromide that is bonded to the

bromine. This occurs in a concerted fashion, where the C-O bond forms at the same time as

the C-Br bond breaks.[3]
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Caption: Overall reaction scheme for the synthesis.
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Caption: The concerted SN2 mechanism.

Detailed Experimental Protocol
This protocol is designed for a laboratory scale synthesis. All operations should be performed

in a well-ventilated chemical fume hood.

Materials and Reagents
Reagent Formula

MW (
g/mol )

Amount Moles Equiv. Purity

2-

Methoxyet

hanol

C₃H₈O₂ 76.09
7.61 g (8.0

mL)
0.10 1.0 ≥99%

Sodium

Hydride
NaH 24.00 2.64 g 0.11 1.1

60% disp.

in oil

Propargyl

Bromide
C₃H₃Br 118.96

13.1 g (8.8

mL)
0.11 1.1

80% w/w in

toluene

Anhydrous

THF
C₄H₈O - 200 mL - - Dri-Solv

Diethyl

Ether
(C₂H₅)₂O - ~200 mL - - ACS Grade

Saturated

NaCl (aq)
NaCl - ~100 mL - - -

Anhydrous

MgSO₄
MgSO₄ - ~10 g - - -

Equipment
500 mL three-neck round-bottom flask

Magnetic stirrer and stir bar

Septa
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Nitrogen or Argon gas inlet

Dropping funnel (100 mL)

Thermometer

Ice-water bath

Rotary evaporator

Vacuum distillation apparatus

Step-by-Step Synthesis Procedure
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Reaction Setup

Synthesis

Work-up & Purification

1. Assemble dry glassware
under inert atmosphere (N₂).

2. Add NaH dispersion
and anhydrous THF to flask.

3. Cool flask to 0°C
in an ice bath.

4. Add 2-methoxyethanol
dropwise via syringe.

5. Stir for 30 min at 0°C
(allow H₂ to evolve).

6. Add propargyl bromide solution
dropwise via dropping funnel.

7. Warm to room temp.
and stir overnight.

8. Cool to 0°C and quench
carefully with water.

9. Partition between
diethyl ether and water.

10. Wash organic layer
with brine.

11. Dry over MgSO₄,
filter, and concentrate.

12. Purify by
vacuum distillation.

Click to download full resolution via product page

Caption: Experimental workflow from setup to purification.
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Inert Atmosphere Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a

magnetic stir bar, a thermometer, a rubber septum, and a nitrogen inlet. Ensure all glassware

is oven-dried to be free of moisture.

Reagent Addition: Under a positive flow of nitrogen, add the sodium hydride (60% dispersion

in mineral oil) to the flask, followed by 100 mL of anhydrous tetrahydrofuran (THF).

Alkoxide Formation: Cool the stirring suspension to 0 °C using an ice-water bath. Slowly add

the 2-methoxyethanol dropwise via syringe over 15-20 minutes. Caution: Hydrogen gas is

evolved during this step; ensure adequate ventilation to the bubbler. After the addition is

complete, allow the mixture to stir at 0 °C for an additional 30 minutes.

Nucleophilic Substitution: Dissolve the propargyl bromide (80% in toluene) in 100 mL of

anhydrous THF and add it to a dropping funnel attached to the flask. Add this solution

dropwise to the cold alkoxide suspension over 30-40 minutes, maintaining the internal

temperature below 10 °C.

Reaction Completion: Once the addition is complete, remove the ice bath and allow the

reaction mixture to slowly warm to room temperature. Let the reaction stir overnight (12-16

hours) to ensure completion.

Work-up:

Cool the reaction mixture back to 0 °C with an ice bath.

Very carefully and slowly, quench the reaction by adding ~20 mL of deionized water

dropwise to destroy any unreacted NaH.

Transfer the mixture to a 1 L separatory funnel and add 100 mL of diethyl ether and 100

mL of water. Shake and separate the layers.

Extract the aqueous layer with an additional 50 mL of diethyl ether.

Combine the organic layers and wash them with 100 mL of saturated aqueous sodium

chloride (brine) to remove the bulk of the water.[6]
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Drying and Concentration: Dry the combined organic phase over anhydrous magnesium

sulfate, filter off the drying agent, and concentrate the filtrate using a rotary evaporator.

Purification: The resulting crude oil is purified by vacuum distillation to yield 3-(2-
Methoxyethoxy)prop-1-yne as a pale-yellow liquid.[1]

Safety and Hazard Management
Adherence to strict safety protocols is critical for this synthesis.

Sodium Hydride (NaH): A highly flammable solid that reacts violently with water to produce

flammable hydrogen gas. Handle only under an inert atmosphere and away from any water

sources.

Propargyl Bromide: A toxic, corrosive, and lachrymatory (tear-inducing) substance. It is also

flammable. Handle only in a chemical fume hood with appropriate personal protective

equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[7]

Anhydrous Ethers (THF, Diethyl Ether): Highly flammable liquids that can form explosive

peroxides upon standing. Use from freshly opened containers or bottles that have been

tested for peroxides. Ground all equipment to prevent static discharge.[8]

General Precautions: Perform all operations within a certified chemical fume hood. Ensure

an appropriate fire extinguisher (Class D for NaH, Class B for solvents) and a safety

shower/eyewash station are readily accessible.[8]

Characterization and Quality Control
Confirming the identity and purity of the synthesized product is a crucial final step.
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Property Value Source

Molecular Formula C₆H₁₀O₂ [2]

Molecular Weight 114.14 g/mol [2]

Appearance
Pale-yellow to Yellow-brown

Liquid
[1]

CAS Number 31995-08-1 [1][2][9]

Spectroscopic Data
The following table summarizes the expected spectral data for verifying the structure of 3-(2-
Methoxyethoxy)prop-1-yne.
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Technique Feature Expected Signal Assignment

¹H NMR
Chemical Shift (δ,

ppm)
~3.35 (s, 3H) -OCH₃

~2.40 (t, 1H, J≈2.4

Hz)
-C≡CH

~3.55 (m, 2H) -OCH₂CH₂OCH₃

~3.65 (m, 2H) -OCH₂CH₂OCH₃

~4.15 (d, 2H, J≈2.4

Hz)
-OCH₂C≡CH

¹³C NMR
Chemical Shift (δ,

ppm)
~59.0 -OCH₃

~58.5 -OCH₂C≡CH

~69.5 -OCH₂CH₂OCH₃

~71.5 -OCH₂CH₂OCH₃

~74.5 -C≡CH

~80.0 -C≡CH

FT-IR Wavenumber (cm⁻¹) ~3300 (strong, sharp) ≡C-H stretch

~2900 (medium) sp³ C-H stretch

~2120 (weak) C≡C stretch

~1100 (strong) C-O-C ether stretch

Mass Spec. m/z 114.07 (M⁺) Molecular Ion

Note: NMR shifts are predictions based on analogous structures and may vary slightly

depending on the solvent used (e.g., CDCl₃).[10][11]

Conclusion
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The Williamson ether synthesis provides a robust and high-yielding pathway to 3-(2-
Methoxyethoxy)prop-1-yne. The success of this protocol hinges on the careful exclusion of

moisture to ensure the efficacy of the sodium hydride, controlled addition of reagents to

manage the reaction exotherm and gas evolution, and a thorough purification process. The

resulting product, verified by standard spectroscopic methods, is a versatile intermediate for

further synthetic applications, particularly in click chemistry and the development of novel

molecular architectures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.chemistrysteps.com/williamson-ether-synthesis/
https://cactus.utahtech.edu/smblack/chemlabs/Williamson_Ether_Synthesis.pdf
http://www.orgsyn.org/Content/pdfs/procedures/CV6P0925.pdf
https://www.fishersci.com/store/msds?partNumber=AC244990025&countryCode=US&language=en
https://www.chemscene.com/31995-08-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8515393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8515393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9142194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9142194/
https://www.benchchem.com/product/b1602087/docs#strategic-overview-the-williamson-ether-synthesis
https://www.benchchem.com/product/b1602087/docs#strategic-overview-the-williamson-ether-synthesis
https://www.benchchem.com/product/b1602087/docs#strategic-overview-the-williamson-ether-synthesis
https://www.benchchem.com/product/b1602087/docs#strategic-overview-the-williamson-ether-synthesis
https://www.benchchem.com/product/b1602087?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

